1-(2,6,6-Trimethyl-3-cyclohexen-1-yl)ethan-1-one
Cat. No. B8787296
M. Wt: 166.26 g/mol
InChI Key: WLTIDHLMFJRJHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07250536B2
Procedure details
To trans 1-(2,6,6-trimethyl-3-cyclohexen-1-yl)-1-ethanone (4.52 mol; trans/cis=94/5 to 99/1, purity≧99%) stirred under nitrogen at 20° C. was added BF3.(AcOH)2 (2.27 mmol of BF3) and [Ru(COD)(methallyl)2] (2.27 mmol) was added consecutively. The resulting solution was heated to 130° C. and stirred over 30 minutes at 130° C. under nitrogen. Afterwards, the resulting mixture was cooled to 20° C. and there was obtained a mixture comprising (% by weight of the final mixture, obtained by GC analysis):
Name
trans 1-(2,6,6-trimethyl-3-cyclohexen-1-yl)-1-ethanone
Quantity
4.52 mol
Type
reactant
Reaction Step One
[Compound]
Name
(AcOH)2
Quantity
2.27 mmol
Type
reactant
Reaction Step Three
[Compound]
Name
Ru(COD)(methallyl)2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
final mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Identifiers
|
REACTION_CXSMILES
|
[CH3:1][C@@H:2]1[CH:7]=[CH:6][CH2:5][C:4]([CH3:9])([CH3:8])[C@H:3]1[C:10](=[O:12])[CH3:11].B(F)(F)F>>[CH3:1][CH:2]1[CH:7]=[CH:6][CH2:5][C:4]([CH3:8])([CH3:9])[CH:3]1[C:10](=[O:12])[CH3:11]
|
Inputs
Step One
|
Name
|
trans 1-(2,6,6-trimethyl-3-cyclohexen-1-yl)-1-ethanone
|
|
Quantity
|
4.52 mol
|
|
Type
|
reactant
|
|
Smiles
|
C[C@H]1[C@@H](C(CC=C1)(C)C)C(C)=O
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
B(F)(F)F
|
Step Three
[Compound]
|
Name
|
(AcOH)2
|
|
Quantity
|
2.27 mmol
|
|
Type
|
reactant
|
|
Smiles
|
|
[Compound]
|
Name
|
Ru(COD)(methallyl)2
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Four
[Compound]
|
Name
|
final mixture
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
|
Conditions
Temperature
|
Control Type
|
UNSPECIFIED
|
|
Setpoint
|
130 °C
|
Stirring
|
Type
|
CUSTOM
|
|
Details
|
stirred over 30 minutes at 130° C. under nitrogen
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
|
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
Afterwards, the resulting mixture was cooled to 20° C.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
there was obtained a mixture
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
obtained by GC analysis):
|
Outcomes
Product
Details
Reaction Time |
30 min |
|
Name
|
|
|
Type
|
|
|
Smiles
|
CC1C(C(CC=C1)(C)C)C(C)=O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
